Cas no 1521422-25-2 (1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine)

• Product Name: 1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine
• CAS No: 1521422-25-2
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• CID: 5190587
• PubChem ID: 66426131
• Update Time: 2025-10-28

1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-(3-chlorophenyl)-5-ethyl-
• 1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine

• Inchi： 1S/C11H12ClN3/c1-2-11-10(13)7-14-15(11)9-5-3-4-8(12)6-9/h3-7H,2,13H2,1H3
• InChI Key： XPWZEFLUHZHEDZ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Cl)=C2)C(CC)=C(N)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine

Comprehensive Guide to 1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine (CAS No. 1521422-25-2): Properties, Applications, and Market Insights

1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine (CAS No. 1521422-25-2) is a specialized pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chlorophenyl and ethyl substitutions, serves as a versatile intermediate in the synthesis of biologically active molecules. With the growing demand for heterocyclic compounds in drug discovery, this chemical has become a focal point for researchers exploring novel therapeutic agents.

The molecular structure of 1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine features a pyrazole core substituted at the 1-position with a 3-chlorophenyl group and at the 5-position with an ethyl moiety. This configuration contributes to its distinct physicochemical properties, including moderate solubility in organic solvents and stability under standard laboratory conditions. Recent studies highlight its potential as a building block for developing kinase inhibitors and antimicrobial agents, aligning with current trends in targeted drug development.

In the pharmaceutical sector, 1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine has shown promise in the design of small molecule therapeutics. Researchers are particularly interested in its application for central nervous system (CNS) disorders, given the structural similarities to known neuroactive compounds. The compound's chlorophenyl group enhances its ability to cross the blood-brain barrier, making it valuable for neurological drug discovery projects addressing conditions like epilepsy and neurodegenerative diseases.

The agrochemical industry has also recognized the potential of 1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine as a precursor for crop protection agents. Its structural features make it suitable for developing fungicides and pesticides with improved environmental profiles. This application aligns with the global push for sustainable agriculture solutions that maintain efficacy while reducing ecological impact.

Market analysis indicates growing interest in 1521422-25-2 from both academic and industrial researchers. The compound's versatility as a chemical intermediate has led to increased procurement by contract research organizations (CROs) and pharmaceutical developers. Current research focuses on optimizing its synthetic pathways to improve yield and purity, addressing the demand for high-quality research chemicals in drug discovery pipelines.

Quality control for 1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Storage recommendations suggest keeping the material in cool, dry conditions away from direct sunlight to maintain stability over extended periods.

Recent patent literature reveals innovative applications of 1521422-25-2 in combination therapies and drug delivery systems. Its molecular structure allows for various derivatization strategies, enabling medicinal chemists to create libraries of analogs for structure-activity relationship studies. This flexibility makes it particularly valuable in fragment-based drug design approaches that are gaining popularity in modern pharmaceutical research.

Environmental and safety considerations for 1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when handling the material. Disposal should comply with local regulations for chemical waste management to ensure environmental protection.

The future outlook for 1521422-25-2 appears promising, with potential applications expanding into material science and catalysis. Its unique structure may serve as a ligand in coordination chemistry or as a component in functional materials. As research continues to uncover new properties and applications, this compound is poised to remain relevant in multiple scientific disciplines.

For researchers seeking high-purity 1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine, several specialized chemical suppliers offer the compound with comprehensive analytical documentation. The availability of custom synthesis services allows for tailored quantities and specific purity grades to meet diverse research requirements. Current market trends suggest stable availability with potential for expanded production capacity as demand increases.